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Compound of Interest

Compound Name: Acetaldehyde oxime

Cat. No.: B7798966 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of acetaldehyde oxime, catering to researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Acetaldehyde oxime is a flammable and harmful chemical that requires careful handling and

disposal.[1][2] It is crucial to manage this substance as a hazardous waste from the point of

generation through to its final disposition. This guide outlines the necessary steps for its safe

management and disposal.

Immediate Safety and Handling Precautions
Before handling acetaldehyde oxime, it is imperative to be familiar with its associated

hazards. It is a flammable liquid and vapor, harmful if swallowed, inhaled, or in contact with

skin, and can cause serious eye irritation.[1][2][3] Furthermore, acetaldehyde oxime may form

explosive peroxides upon exposure to air and can decompose violently during distillation.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[1][3]

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).[3]

Body Protection: Wear a flame-retardant lab coat and appropriate protective clothing.[4]
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Respiratory Protection: Use only in a well-ventilated area or with a suitable respirator.[1][2]

Step-by-Step Disposal Procedure
The required method for the disposal of acetaldehyde oxime is through a licensed hazardous

waste management company. In-lab treatment of this chemical is not recommended due to its

hazardous nature.

Waste Identification and Segregation:

Clearly label acetaldehyde oxime waste with "Hazardous Waste," the full chemical name

("Acetaldehyde Oxime"), and the associated hazards (e.g., Flammable, Toxic).[5]

Do not mix acetaldehyde oxime waste with other waste streams, particularly strong

oxidizing agents or strong acids, to prevent violent reactions.[1][2]

Containerization:

Use a dedicated, properly labeled, and leak-proof container compatible with acetaldehyde
oxime.

Keep the container tightly closed and store it in a cool, dry, well-ventilated area away from

sources of ignition.[1][3]

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

It is imperative to follow all local, state, and federal regulations regarding hazardous waste

disposal.[2] The primary recommended disposal method is incineration in a chemical

incinerator equipped with an afterburner and scrubber.[1]

Spill Management
In the event of a spill:
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Evacuate and Ventilate: Evacuate non-essential personnel from the area and ensure

adequate ventilation.[6]

Control Ignition Sources: Remove all sources of heat, sparks, and open flames.[6]

Containment and Cleanup:

Absorb the spill with an inert material such as sand, earth, or vermiculite.[2][6]

Collect the absorbed material using non-sparking tools and place it into a sealed, properly

labeled container for hazardous waste disposal.[6]

Decontamination: Clean the spill area thoroughly with soap and water.[1]

Summary of Chemical and Physical Properties
Property Value

Molecular Formula C₂H₅NO

Molecular Weight 59.07 g/mol

Appearance White or clear solid/liquid

Melting Point 46.5 °C (alpha-form)

Boiling Point 114.5 °C

Flash Point 38 °C

Solubility in Water Very soluble

Incompatibilities Strong oxidizing agents, strong acids

(Source:[2][3])
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Acetaldehyde Oxime Disposal Workflow

Generation of
Acetaldehyde Oxime Waste

Is the container properly labeled
('Hazardous Waste', Chemical Name, Hazards)?

Label the container correctly.

No

Segregate from incompatible materials
(Strong acids, oxidizing agents).

Yes

Store in a cool, dry, well-ventilated area
away from ignition sources.

Contact Environmental Health & Safety (EHS)
or a licensed waste disposal contractor.

Arrange for pickup and disposal
(Incineration).

Disposal Complete
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Caption: Logical workflow for the safe disposal of acetaldehyde oxime waste.
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Informational: Potential Chemical Degradation via
Acid Hydrolysis
Disclaimer: The following information is for educational purposes only and describes a known

chemical reaction of acetaldehyde oxime. It is not a validated or recommended procedure for

in-lab waste disposal. Attempting to neutralize hazardous waste without proper expertise,

equipment, and a thorough risk assessment can be extremely dangerous.

Acetaldehyde oxime can be decomposed by heating with a dilute aqueous acid.[1][3] This

hydrolysis reaction breaks the carbon-nitrogen double bond, yielding acetaldehyde and a

hydroxylammonium salt.

Reaction: CH₃CH=NOH + H₂O + H⁺ → CH₃CHO + NH₃OH⁺

Theoretical Protocol Considerations:

Reagents: A dilute solution of a strong acid (e.g., sulfuric acid or hydrochloric acid) would be

required.

Procedure: The acetaldehyde oxime would be slowly added to a stirred, cooled solution of

the dilute acid in a reaction vessel equipped with a condenser and a vent for any evolved

gases. The reaction mixture would then be gently heated to ensure complete hydrolysis.

Hazard Analysis of Products:

Acetaldehyde: The resulting acetaldehyde is a volatile, flammable liquid with a low boiling

point (20.2 °C) and is also a suspected carcinogen. This creates a significant inhalation

and fire hazard.

Hydroxylamine Salts: Hydroxylamine and its salts can be unstable and have explosive

properties.

Conclusion: Due to the hazardous nature of both the starting material and the degradation

products, this method introduces significant risks and is not a practical or safe method for

routine laboratory waste disposal. The final mixture would still require disposal as hazardous

waste. Therefore, professional disposal remains the only recommended procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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